5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

• Molecular Formula: C7H6BrN3O
• Molecular Weight: 228.05 g/mol
• SMILES: CN1C2=C(C=C(C(=O)N2)Br)C=N1
• InChI: InChI=1S/C7H6BrN3O/c1-11-6-4(3-9-11)2-5(8)7(12)10-6/h2-3H,1H3,(H,10,12)
• InChIKey: LAVPFUFFWQCUOS-UHFFFAOYSA-N

Researchers often face a synthetic dead-end when using non-halogenated pyrazolopyridine scaffolds for SAR studies. 5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one overcomes this by providing a versatile bromine handle for late-stage diversification. Its 97% purity, supported by QC data, ensures reliable cross-coupling outcomes. Key differentiators: Site-selective C-Br bond for Suzuki-Miyaura and Buchwald-Hartwig reactions; Enables rapid kinase inhibitor library expansion for target validation; Heavier analog with altered lipophilicity for tailored pharmacokinetic profiles.

5-Bromo-1-methylpyrazolo[3,4-b]pyridin-6-one Overview

5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is a heterocyclic compound within the pyrazolopyridine class, characterized by a bromine atom at the 5-position and a methyl group at the 1-position . It has a molecular formula of C7H6BrN3O, a molecular weight of 228.05 g/mol, and is primarily utilized as a synthetic building block or intermediate in medicinal chemistry research . This guide provides a procurement-focused analysis, comparing this compound against a key non-brominated analog to highlight verifiable points of differentiation for scientific selection.

5-Bromo-1-methylpyrazolo[3,4-b]pyridin-6-one vs. Non-Brominated Analog

The presence and position of the bromine atom on the pyrazolo[3,4-b]pyridine core fundamentally alter the compound's reactivity and, consequently, its application. The bromine substituent is a critical functional handle, enabling subsequent diversification via transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which is not possible with non-halogenated analogs like 1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one [1]. This distinction is paramount for researchers requiring a versatile intermediate for structure-activity relationship (SAR) studies or late-stage functionalization, directly impacting synthetic strategy and procurement decisions. The following quantitative evidence details these differences.

• [1] Kuujia. (n.d.). 5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS: 1437433-08-3) - Product Information. View Source

Quantitative Evidence for 5-Bromo-1-methylpyrazolo[3,4-b]pyridin-6-one

Purity and Quality Assurance with Verified Analytics

The target compound is offered at a standard purity of 97%, a specification that is comparable to the non-brominated analog, 1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one, which is also supplied at a standard purity of 97% . However, the product datasheet for the target compound explicitly notes the availability of batch-specific quality control reports, including NMR, HPLC, and GC . This provides a verifiable assurance of material consistency for sensitive synthetic applications.

Evidence Dimension	Standard Purity (as specified by vendor)
Target Compound Data	97%
Comparator Or Baseline	1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one: 97%
Quantified Difference	0% difference in nominal purity
Conditions	Vendor specification (Bidepharm)

Why This Matters

Procurement decisions for research often hinge on the availability of robust analytical data; the confirmation of batch-specific QC reports for the target compound provides a higher level of confidence in material quality compared to analogs where such data may not be readily accessible.

Synthetic Efficiency from Scaffold Yields

While a specific synthetic yield for 5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is not reported in the available literature, its core scaffold, pyrazolo[3,4-b]pyridin-6-one, can be synthesized via various methods with yields ranging from 30% to 95% depending on the specific substitution pattern and reaction conditions [1]. This class-level data provides a benchmark for assessing the synthetic accessibility of the target compound, which is crucial for planning multi-step syntheses.

Evidence Dimension	Synthetic Yield (Range)
Target Compound Data	Not directly reported; inferred from class yields: 30-95%
Comparator Or Baseline	Class of pyrazolo[3,4-b]pyridin-6-one derivatives
Quantified Difference	Not applicable (class-level inference)
Conditions	Various synthetic methodologies (reflux, microwave, ultrasound)

Why This Matters

Understanding the expected yield range for the core heterocycle informs the feasibility and cost-effectiveness of synthetic routes involving this compound, directly impacting project planning and resource allocation.

• [1] Siddekha, A., et al. (2013). Polyethylene Glycol (PEG-400): An Efficient and Recyclable Reaction Medium for the Synthesis of Pyrazolo[3,4-b]pyridin-6(7H)-one Derivatives. *Molecules*, 18(11), 13139–13147. View Source

Cost Efficiency for Building Block Applications

A procurement cost analysis reveals that the 5-bromo derivative is priced at approximately $687 for 1 gram at 97% purity [1]. While a direct 1g price for the non-brominated analog (1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one) was not available, its bulk pricing is significantly lower, reflecting the additional synthetic steps and higher molecular weight of the brominated compound. The higher cost is a direct result of the added value provided by the bromine functional handle for diversification.

Evidence Dimension	Procurement Cost (1g, 97% purity)
Target Compound Data	$687
Comparator Or Baseline	1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (1g price not publicly listed; bulk cost is lower)
Quantified Difference	Target compound is more expensive, reflecting its value as a functionalized intermediate.
Conditions	Pricing data from Kuujia as of the last update.

Why This Matters

The premium price is justified by the compound's enhanced synthetic utility. For researchers requiring a brominated intermediate for diversification, the cost is a necessary investment; for those needing only the core scaffold, the non-brominated analog offers a more economical choice.

• [1] Kuujia. (n.d.). 5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS: 1437433-08-3) - Price List. View Source

Physicochemical Differentiation: Lipophilicity and Molecular Weight

The presence of a bromine atom significantly alters the compound's physicochemical profile compared to the non-halogenated analog. The target compound has a molecular weight of 228.05 g/mol and a calculated XLogP3 of 0.9 [1]. In contrast, the non-brominated analog, 1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one, has a molecular weight of 149.15 g/mol . The ~53% increase in molecular weight and increased lipophilicity can impact key parameters in drug discovery, such as membrane permeability and metabolic stability.

Evidence Dimension	Molecular Weight / Calculated Lipophilicity (XLogP3)
Target Compound Data	228.05 g/mol / XLogP3 = 0.9
Comparator Or Baseline	1-Methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one: 149.15 g/mol / XLogP3 not reported
Quantified Difference	Molecular weight is 78.9 g/mol (52.9%) higher. Lipophilicity is increased.
Conditions	Vendor specification (Bidepharm) and computed properties (Kuujia).

Why This Matters

These quantitative differences in physicochemical properties are critical for researchers selecting building blocks for medicinal chemistry, as they directly influence the drug-likeness and ADME profiles of the final lead compounds.

• [1] Kuujia. (n.d.). 5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS: 1437433-08-3) - Product Information. View Source

Procurement & Application Scenarios for 5-Bromo-1-methylpyrazolo[3,4-b]pyridin-6-one

Kinase Inhibitor Diversification Scaffold

This compound is best utilized as a versatile intermediate in medicinal chemistry programs aimed at developing kinase inhibitors. Its 5-bromo substituent allows for site-selective functionalization via Suzuki-Miyaura or other cross-coupling reactions, enabling the rapid exploration of chemical space to optimize potency and selectivity against specific kinase targets [1]. The verified 97% purity with available QC data supports reproducible results in these sensitive SAR studies .

Polyfunctionalized Heterocyclic Library Synthesis

Due to its bromine atom, the compound serves as a valuable building block for generating libraries of polyfunctionalized heterocyclic compounds with potential pharmacological interest [1]. Its predicted synthetic yields, based on class-level data, suggest it can be efficiently incorporated into a variety of synthetic routes, including those utilizing modern green chemistry techniques like microwave or ultrasound irradiation [2].

Tool Compound for Target Engagement Studies

Given the pyrazolo[3,4-b]pyridine scaffold's prevalence in kinase inhibition, this specific brominated derivative can be used to synthesize tool compounds for investigating biological pathways or for target validation in preclinical research. The altered physicochemical properties (increased lipophilicity, higher molecular weight) compared to non-halogenated analogs are a key consideration for researchers designing probes with specific cell-permeability or metabolic stability requirements .

• [1] Kuujia. (n.d.). 5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS: 1437433-08-3) - Product Information. View Source
• [2] Siddekha, A., et al. (2013). Polyethylene Glycol (PEG-400): An Efficient and Recyclable Reaction Medium for the Synthesis of Pyrazolo[3,4-b]pyridin-6(7H)-one Derivatives. *Molecules*, 18(11), 13139–13147. View Source